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Compound of Interest

Compound Name: Aureusidin

Cat. No.: B138838

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Aureusidin, a flavonoid compound known for its antioxidant and
anti-inflammatory properties, requires adherence to specific disposal protocols based on its
chemical nature.[1] This guide provides essential, step-by-step information for the safe disposal
of Aureusidin waste.

Aureusidin: Chemical and Physical Properties

A comprehensive understanding of Aureusidin's properties is the foundation for its safe
handling and disposal.

Property Value Source
Molecular Formula C15H1006 [2][3][4][5]
Molecular Weight 286.24 g/mol

Appearance Orange powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

Desiccate at -20°C or store at

Storage
2°C - 8°C.
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Standard Operating Procedure for Aureusidin
Disposal

Given that Aureusidin is a chemical compound used in research, its waste should be treated
as chemical waste. The following procedure outlines the recommended steps for its proper
disposal.

. Waste Identification and Segregation:

Solid Waste: Collect unused or expired Aureusidin powder, contaminated personal
protective equipment (PPE) such as gloves and lab coats, and any contaminated labware
(e.g., weighing paper, spatulas) in a designated, clearly labeled hazardous waste container.
The container should be made of a material compatible with the solvents in which
Aureusidin might be dissolved.

Liguid Waste: Solutions containing Aureusidin should be collected in a separate, sealed,
and clearly labeled hazardous liquid waste container. The container must be compatible with
the solvent used (e.g., DMSO, acetone). Do not mix incompatible waste streams.

. Container Management:

All waste containers must be clearly labeled with "Hazardous Waste," the name of the
chemical (Aureusidin), the solvent(s) present, and the approximate concentration.

Keep waste containers securely closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area to
prevent spills.

. Disposal Pathway:
Aureusidin waste should not be disposed of down the drain or in regular trash.

Disposal must be handled through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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4. Spill Management:
e In case of a spill, immediately alert others in the area.
o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

o For small spills of the powder, carefully sweep it up, avoiding dust generation, and place it in
the solid hazardous waste container.

 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the solid hazardous waste container.

» Clean the spill area with an appropriate solvent and then soap and water. All cleaning
materials should be disposed of as hazardous waste.

» Report the spill to your laboratory supervisor and EHS office.

Experimental Workflow for Aureusidin Waste
Disposal

The following diagram illustrates the logical flow for the proper disposal of Aureusidin waste in
a laboratory setting.
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Caption: Logical workflow for the safe disposal of Aureusidin waste.

It is imperative for all laboratory personnel to be trained on these procedures and to consult
their institution's specific chemical hygiene and waste management plans. Adherence to these
guidelines will help ensure a safe working environment and responsible environmental

stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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